Cas no 852046-23-2 (N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
• CAS No: 852046-23-2
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.831201791763
• CID: 6129859
• PubChem ID: 767822
• Update Time: 2025-06-15

N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
• N-(3-chloro-4-methylphenyl)-3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanamide
• 3(2H)-Benzothiazolepropanamide, N-(3-chloro-4-methylphenyl)-2-oxo-
• Z111715500
• N-(3-chloro-4-methylphenyl)-3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanamide
• AT-057/43348298
• AKOS001141892
• 852046-23-2
• N-(3-chloro-4-methylphenyl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide
• ZINC00246095
• F0643-0436

• Inchi： 1S/C17H15ClN2O2S/c1-11-6-7-12(10-13(11)18)19-16(21)8-9-20-14-4-2-3-5-15(14)23-17(20)22/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key： OGXPSBFPNILIFP-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CCC(NC2=CC=C(C)C(Cl)=C2)=O)C1=O

Computed Properties

• Exact Mass: 346.0542766g/mol
• Monoisotopic Mass: 346.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• pka: 13.81±0.70(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide (CAS No. 852046-23-2)

N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide, with the CAS number 852046-23-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzothiazole moiety with a chloromethylphenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its bioactive properties, which may contribute to novel therapeutic approaches.

In recent years, the demand for innovative small molecules like N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide has surged, driven by advancements in precision medicine and targeted therapies. The compound's structural complexity and functional groups suggest potential interactions with biological targets, such as enzymes or receptors, which could be leveraged in treating various conditions. This aligns with the growing trend of exploring heterocyclic compounds for their diverse pharmacological effects.

The synthesis of CAS 852046-23-2 involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions to achieve optimal yield. Its benzothiazole core is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs and bioactive molecules. Researchers are actively investigating its structure-activity relationships (SAR) to optimize its efficacy and safety profiles, a common focus in modern medicinal chemistry.

From an industrial perspective, N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide is often discussed in the context of patent literature and intellectual property due to its potential commercial value. Companies specializing in custom synthesis and contract research frequently highlight such compounds to attract collaborations. Additionally, its relevance to high-throughput screening (HTS) platforms underscores its utility in identifying lead compounds for further development.

Environmental and regulatory compliance are also critical considerations when working with CAS 852046-23-2. While not classified as hazardous, proper handling and disposal protocols are essential to ensure safety in laboratory settings. This aligns with the broader industry shift toward green chemistry principles, emphasizing sustainable practices in chemical synthesis.

In summary, N-(3-chloro-4-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide represents a compelling area of research with implications for drug discovery, molecular biology, and industrial applications. Its unique chemical properties and potential therapeutic benefits make it a noteworthy subject for scientists and industry professionals alike. As the field evolves, further studies will likely uncover additional insights into its mechanisms and applications.